N-(4-methoxyphenyl)-2,3-diphenyl-2-cyclopropene-1-carboxamide

• IUPAC Name: N-(4-methoxyphenyl)-2,3-diphenylcycloprop-2-ene-1-carboxamide
• InChI: InChI=1S/C23H19NO2/c1-26-19-14-12-18(13-15-19)24-23(25)22-20(16-8-4-2-5-9-16)21(22)17-10-6-3-7-11-17/h2-15,22H,1H3,(H,24,25)
• InChI Key: RRGYNDZNNDJPJI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C2C(=C2C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C23H19NO2
• Molecular Weight: 341.4 g/mol

Description

N-(4-methoxyphenyl)-2,3-diphenyl-2-cyclopropene-1-carboxamide is a useful research compound. Its molecular formula is C23H19NO2 and its molecular weight is 341.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 341.141578849 g/mol and the complexity rating of the compound is 492. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Research on similar compounds primarily involves the synthesis and characterization of complex organic molecules, including various carboxamide derivatives. For instance, studies have detailed the synthesis of N-(arylcarbamothioyl)cyclohexanecarboxamide derivatives, showcasing methodologies for creating complex molecules with potential applications in material science and medicinal chemistry (Özer et al., 2009). Similarly, the synthesis of electroactive and fluorescent polyamides from diamines demonstrates the potential for creating materials with unique electrochromic and fluorescent properties (Sun et al., 2016).

Biological Activity

Compounds with carboxamide functionalities often exhibit significant biological activities. For example, research into compounds structurally similar to N-(4-methoxyphenyl)-2,3-diphenyl-2-cyclopropene-1-carboxamide has shown potential antiproliferative activities against cancer cell lines, indicating possible applications in cancer research (Lu et al., 2021).

Material Science Applications

The development of novel materials, such as electrochromic polymers, relies on the synthesis of complex organic molecules. Studies on polyamides containing bis(diphenylamino)-fluorene units have revealed materials with reversible electrochromic characteristics, suitable for applications in smart windows and displays (Hsiao & Han, 2017). Furthermore, the synthesis of aromatic polyamides with pendent triphenylamine units has led to materials with unique electrochromic behaviors, which could be beneficial in developing new electronic devices (Liou & Lin, 2009).